Cas no 19479-15-3 ((4S)-1-(furan-3-yl)-4,8-dimethylnonane-1,6-dione)
19479-15-3 structure
Product Name:(4S)-1-(furan-3-yl)-4,8-dimethylnonane-1,6-dione
CAS No:19479-15-3
MF:C15H22O3
MW:250.333384990692
CID:1387391
PubChem ID:29632
Update Time:2025-04-20
(4S)-1-(furan-3-yl)-4,8-dimethylnonane-1,6-dione Chemical and Physical Properties
Names and Identifiers
-
- (4S)-1-(furan-3-yl)-4,8-dimethylnonane-1,6-dione
- (-)-(S)-Myoporone
- Myoporone
- (S)-1-(3-Furyl)-4,8-dimethyl-1,6-nonanedione
- DTXSID20173124
- Q27272367
- 9CU2GMF9T0
- Myoporon
- 1,6-Nonanedione, 1-(3-furanyl)-4,8-dimethyl-, (4S)-
- 19479-15-3
- 1,6-NONANEDIONE, 1-(3-FURANYL)-4,8-DIMETHYL-, (S)-
- MYOPORONE, (-)-
- MYOPORONE, (S)-
- UNII-9CU2GMF9T0
- (S)-1-(3-Furanyl)-4,8-dimethyl-1,6-nonanedione
-
- Inchi: 1S/C15H22O3/c1-11(2)8-14(16)9-12(3)4-5-15(17)13-6-7-18-10-13/h6-7,10-12H,4-5,8-9H2,1-3H3/t12-/m0/s1
- InChI Key: IUEKVLLAZUXWTL-LBPRGKRZSA-N
- SMILES: O=C(CC(C)C)C[C@@H](C)CCC(C1=COC=C1)=O
Computed Properties
- Exact Mass: 250.15696
- Monoisotopic Mass: 250.15689456g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 8
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 47.3Ų
Experimental Properties
- PSA: 47.28
(4S)-1-(furan-3-yl)-4,8-dimethylnonane-1,6-dione Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
19479-15-3 ((4S)-1-(furan-3-yl)-4,8-dimethylnonane-1,6-dione) Related Products
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